Cas no 62036-47-9 (1,3-Pentanedione, 1-(2,4-dimethoxy-6-methylphenyl)-)
62036-47-9 structure
Product Name:1,3-Pentanedione, 1-(2,4-dimethoxy-6-methylphenyl)-
CAS No:62036-47-9
MF:C14H18O4
MW:250.290324687958
CID:460009
PubChem ID:12355483
Update Time:2025-04-19
1,3-Pentanedione, 1-(2,4-dimethoxy-6-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Pentanedione, 1-(2,4-dimethoxy-6-methylphenyl)-
- 1-(2,4-dimethoxy-6-methylphenyl)pentane-1,3-dione
- 62036-47-9
- DTXSID90493689
-
- Inchi: 1S/C14H18O4/c1-5-10(15)7-12(16)14-9(2)6-11(17-3)8-13(14)18-4/h6,8H,5,7H2,1-4H3
- InChI Key: BLOKMGHGWCPNAS-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(=CC(C)=C1C(CC(CC)=O)=O)OC
Computed Properties
- Exact Mass: 250.12054
- Monoisotopic Mass: 250.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
1,3-Pentanedione, 1-(2,4-dimethoxy-6-methylphenyl)- Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
62036-47-9 (1,3-Pentanedione, 1-(2,4-dimethoxy-6-methylphenyl)-) Related Products
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